- Lithium trisiamylborohydride, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2
Cas no 937-05-3 (cis-4-(tert-Butyl)Cyclohexanol)
cis-4-(tert-Butyl)Cyclohexanol Chemical and Physical Properties
Names and Identifiers
-
- cis-4-tert-Butylcyclohexanol
- cis-4-(tert-Butyl)cyclohexanol
- Cyclohexanol,4-(1,1-dimethylethyl)-, cis-
- 4-{[(2-chloroethyl)(nitroso)carbamoyl](methyl)amino}cyclohexanecarboxylic acid
- 4-cis-tert-butylcyclohexanol
- cis-4-({[(2-chloroethyl)nitrosoamino]carbonyl}methylamino)cyclohexanecarboxylic acid
- cis-4-(1,1-dimethylethyl)cyclohexanol
- cis-4-tert-butylcyclohecanol
- N-Me-CCCNU
- N-Me-cis-Acid
- cis-1-tert-Butyl-4-cyclohexanol
- cis-4-tert-Butyl-1-cyclohexanol
- 4-tert-Butylcyclohexanol
- trans-4-tert-butylcyclohexanol
- 4-(tert-Butyl)cyclohexanol
- Cyclohexanol, 4-(1,1-dimethylethyl)-
- 4-tert-butylcyclohexan-1-ol
- Padaryl
- p-tert-Butylcyclohexanol
- trans-4-(tert-Butyl)cyclohexanol
- CYCLOHEXANOL, 4-tert-BUTYL-
- Cyclohexanol, 4-(1,1-dimethylethyl)-, cis-
- Cyclohexanol, 4-(1,1-dimethylethyl)-, trans-
- 4-t-Butylcyclohexanol
- 4-tert-Butyl cyclohexanol
- cis-4-t
- cis-4-(1,1-Dimethylethyl)cyclohexanol (ACI)
- Cyclohexanol, 4-tert-butyl-, cis- (8CI)
- cis-p-tert-Butylcyclohexanol
- cis-4-(tert-Butyl)Cyclohexanol
-
- MDL: MFCD00070476
- Inchi: 1S/C10H20O/c1-10(2,3)8-4-6-9(11)7-5-8/h8-9,11H,4-7H2,1-3H3/t8-,9+
- InChI Key: CCOQPGVQAWPUPE-DTORHVGOSA-N
- SMILES: C([C@@H]1CC[C@H](O)CC1)(C)(C)C
Computed Properties
- Exact Mass: 156.15100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.920
- Melting Point: 80.0 to 84.0 deg-C
- Boiling Point: 214 ºC
- Flash Point: 105 ºC
- Refractive Index: 1.4583 (estimate)
- PSA: 20.23000
- LogP: 2.58360
- Solubility: Not determined
cis-4-(tert-Butyl)Cyclohexanol Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
cis-4-(tert-Butyl)Cyclohexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228095-250mg |
cis-4-(tert-Butyl)cyclohexanol |
937-05-3 | 95% | 250mg |
£38.00 | 2022-02-28 | |
| Fluorochem | 228095-1g |
cis-4-(tert-Butyl)cyclohexanol |
937-05-3 | 95% | 1g |
£76.00 | 2022-02-28 | |
| Fluorochem | 228095-5g |
cis-4-(tert-Butyl)cyclohexanol |
937-05-3 | 95% | 5g |
£225.00 | 2022-02-28 | |
| Fluorochem | 228095-25g |
cis-4-(tert-Butyl)cyclohexanol |
937-05-3 | 95% | 25g |
£816.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153951-1G |
cis-4-(tert-Butyl)Cyclohexanol |
937-05-3 | >98.0%(GC) | 1g |
¥1622.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153951-5G |
cis-4-(tert-Butyl)Cyclohexanol |
937-05-3 | >98.0%(GC) | 5g |
¥4795.90 | 2023-09-03 | |
| Chemenu | CM202197-5g |
cis-4-(tert-Butyl)cyclohexanol |
937-05-3 | 95% | 5g |
$617 | 2021-06-15 | |
| Apollo Scientific | OR920231-250mg |
Cis-4-tert-butylcyclohexanol |
937-05-3 | 97% | 250mg |
£70.00 | 2025-02-20 | |
| Apollo Scientific | OR920231-1g |
Cis-4-tert-butylcyclohexanol |
937-05-3 | 97% | 1g |
£228.00 | 2025-02-20 | |
| TRC | C273180-25mg |
cis-4-(tert-Butyl)Cyclohexanol |
937-05-3 | 25mg |
$ 465.00 | 2022-04-01 |
cis-4-(tert-Butyl)Cyclohexanol Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
Production Method 5
- A Facile Stereoselective Biocatalytic Route to the Precursor of Woody Acetate, Organic Process Research & Development, 2011, 15(5), 1036-1039
Production Method 6
1.2 Reagents: Water ; rt
- Tertiary amine and N-heterocyclic carbene coordinated haloalanes - synthesis, structure, and application, Chemistry - A European Journal, 2009, 15(36), 9201-9214
Production Method 7
1.2 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water
- Reaction of lithium (2,3-dimethyl-2-butyl)-t-butoxyborohydride with selected organic compounds containing representative functional groups, Bulletin of the Korean Chemical Society, 2002, 23(6), 856-860
Production Method 8
- A new class of stereoselective reducing agents, potassium 9-alkyl-9-boratabicyclo[3.3.1]nonanes, Tetrahedron Letters, 1988, 29(9), 1069-70
Production Method 9
- Efficient and Practical Arene Hydrogenation by Heterogeneous Catalysts under Mild Conditions, Chemistry - A European Journal, 2009, 15(28), 6953-6963
Production Method 10
1.2 Solvents: Water ; 0 °C; 0 °C → rt
1.3 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; 2 h, rt
- Low-temperature X-ray structural studies of the ester and ether derivatives of cis- and trans-4-tert-butyl cyclohexanol and 2-adamantanol: application of the variable oxygen probe to determine the relative σ-donor ability of C-H and C-C bonds, Organic & Biomolecular Chemistry, 2003, 1(17), 3094-3101
Production Method 11
1.2 Reagents: Water , Borate(1-), 1,5-cyclooctanediyl(1,1-dimethylethyl)hydro-, potassium, (T-4)-
1.3 Reagents: Potassium carbonate , Hydrogen peroxide Solvents: Tetrahydrofuran
- Preparation of potassium 9-alkyl-9-boratabicyclo[3.3.1]nonanes and their stereoselectivity in the reduction of cyclic ketones, Heterocycles, 1988, 27(6), 1455-60
Production Method 12
- Chiral synthesis via organoboranes. 15. Selective reductions. 42. Asymmetric reduction of representative prochiral ketones with potassium 9-O-(1,2:5,6-di-O-isopropylidene-α-D-glucofuranosyl)-9-boratabicyclo[3.3.1]nonane, Journal of Organic Chemistry, 1988, 53(6), 1231-8
Production Method 13
Production Method 14
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
- Chemoselective reduction of aldehydes in the presence of ketones with NaBH4 in polyethylene glycol dimethyl ethers, Synthetic Communications, 2005, 35(6), 867-872
Production Method 15
1.2 Reagents: Water Solvents: Diethyl ether
- Preparation and use of sterically hindered organobis(2,4,6-triisopropylphenyl)hydroborates and their polystyrene derivatives for the diastereoselective reduction of ketones, Journal of the Chemical Society, 1999, (19), 2807-2812
Production Method 16
- Hindered organoboron groups in organic synthesis. 16. Preparation and use of lithium ditripylethylhydroborate for the diastereoselective reduction of cyclohexanones, Tetrahedron Letters, 1991, 32(43), 6243-6
Production Method 17
1.2 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water
- Reaction of trialkylboranes with sodium diethyldihydroaluminate in the presence of 1,4-diazabicyclo[2.2.2]octane. A convenient, general method for preparation of sodium trialkylborohydrides, Tetrahedron, 1993, 49(37), 8311-16
Production Method 18
Production Method 19
Production Method 20
- The biphasic transfer hydrogenation of aldehydes and ketones with isopropanol catalyzed by water-soluble rhodium complexes, Journal of Molecular Catalysis A: Chemical, 2004, 214(2), 203-206
cis-4-(tert-Butyl)Cyclohexanol Raw materials
cis-4-(tert-Butyl)Cyclohexanol Preparation Products
cis-4-(tert-Butyl)Cyclohexanol Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on cis-4-(tert-Butyl)Cyclohexanol
Recent Advances in the Study of cis-4-(tert-Butyl)Cyclohexanol (CAS: 937-05-3) and Its Applications in Chemical Biology and Pharmaceutical Research
In recent years, cis-4-(tert-Butyl)Cyclohexanol (CAS: 937-05-3) has emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This cyclohexanol derivative, characterized by its tert-butyl substituent, has demonstrated promising potential in various applications, including drug synthesis, chiral resolution, and as a building block for more complex molecular architectures. The unique steric and electronic properties conferred by the tert-butyl group make this compound particularly valuable in the design of novel therapeutics and bioactive molecules.
A recent study published in the Journal of Medicinal Chemistry investigated the role of cis-4-(tert-Butyl)Cyclohexanol as a chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. The researchers utilized this compound to facilitate the asymmetric synthesis of beta-blockers, a class of drugs widely used in cardiovascular diseases. The study reported a remarkable improvement in enantioselectivity, achieving up to 98% ee (enantiomeric excess) in certain reactions, highlighting the compound's utility in stereocontrolled synthesis.
Another significant development comes from the field of fragrance chemistry, where cis-4-(tert-Butyl)Cyclohexanol has been identified as a key intermediate in the production of musky odorants. Research conducted at the Swiss Federal Institute of Technology demonstrated that derivatives of this compound exhibit enhanced olfactory properties compared to traditional musks, with improved biodegradability profiles. This finding addresses growing environmental concerns associated with persistent organic pollutants in the fragrance industry.
In pharmaceutical applications, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of cis-4-(tert-Butyl)Cyclohexanol derivatives. The research team synthesized a series of analogs and evaluated their activity against drug-resistant bacterial strains. Several compounds showed potent inhibition of Gram-positive pathogens, with MIC (minimum inhibitory concentration) values in the low micromolar range. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis, providing a potential new mechanism of action against antibiotic-resistant bacteria.
The compound's role in material science has also been investigated. A collaborative study between chemical engineers and materials scientists demonstrated that polymer matrices incorporating cis-4-(tert-Butyl)Cyclohexanol units exhibit enhanced thermal stability and mechanical properties. These findings, published in ACS Applied Materials & Interfaces, suggest potential applications in high-performance polymers for medical devices and drug delivery systems.
Recent advances in synthetic methodology have improved the accessibility of cis-4-(tert-Butyl)Cyclohexanol. A novel catalytic hydrogenation protocol developed at MIT allows for the efficient production of this compound from readily available starting materials, with excellent yield and purity. This technological breakthrough, detailed in a recent issue of Organic Process Research & Development, is expected to facilitate broader adoption of this valuable building block in both academic and industrial settings.
Looking forward, the unique structural features of cis-4-(tert-Butyl)Cyclohexanol continue to inspire innovative applications across multiple disciplines. Current research directions include its potential as a scaffold for PROTAC (proteolysis targeting chimera) development, investigations into its metabolic stability for drug design, and exploration of its supramolecular chemistry properties. As synthetic methods improve and our understanding of its interactions deepens, this compound is poised to play an increasingly important role in chemical biology and pharmaceutical innovation.
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